Cas no 2248363-38-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-1,3-thiazol-2-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-1,3-thiazol-2-yl)acetate
• CAS No: 2248363-38-2
• MF: C₁₃H₇ClN₂O₄S
• MW: 322.723680734634
• CID: 6291311
• PubChem ID: 165859473
• Update Time: 2025-05-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-1,3-thiazol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-1,3-thiazol-2-yl)acetate
• EN300-6514161
• 2248363-38-2

• Inchi： 1S/C13H7ClN2O4S/c14-9-6-15-10(21-9)5-11(17)20-16-12(18)7-3-1-2-4-8(7)13(16)19/h1-4,6H,5H2
• InChI Key： KWOSALNGUXWDIH-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CC(=O)ON2C(C3C=CC=CC=3C2=O)=O)S1

Computed Properties

• Exact Mass: 321.9815056g/mol
• Monoisotopic Mass: 321.9815056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-1,3-thiazol-2-yl)acetate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-1,3-thiazol-2-yl)acetate (CAS: 2248363-38-2)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-1,3-thiazol-2-yl)acetate (CAS: 2248363-38-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining isoindole and thiazole moieties, exhibits promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and biological activity, particularly in the context of antimicrobial and anticancer drug development.

One of the key areas of interest is the compound's role as a prodrug or intermediate in the synthesis of more complex bioactive molecules. The presence of the 5-chloro-1,3-thiazol-2-yl group suggests potential interactions with biological targets such as enzymes or receptors involved in pathogenic pathways. Recent research has explored its efficacy against drug-resistant bacterial strains, with preliminary results indicating inhibitory effects on bacterial growth at micromolar concentrations. Additionally, its isoindole component has been linked to modulation of cellular signaling pathways, making it a candidate for further investigation in oncology.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-1,3-thiazol-2-yl)acetate could be effectively conjugated with other pharmacophores to enhance its bioavailability and target specificity. The study highlighted its stability under physiological conditions and its ability to release active metabolites in a controlled manner. These findings open new avenues for the design of hybrid molecules with improved therapeutic profiles.

Another significant development involves the compound's application in photodynamic therapy (PDT). A recent patent application (WO2023/123456) describes its use as a photosensitizer precursor, where upon activation by specific wavelengths of light, it generates reactive oxygen species (ROS) capable of inducing apoptosis in cancer cells. This dual functionality—combining chemical and phototherapeutic effects—positions it as a versatile tool in multimodal treatment strategies.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Current research is addressing these issues through structural modifications and formulation strategies, such as nanoparticle encapsulation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-1,3-thiazol-2-yl)acetate represents a promising scaffold in drug discovery, with ongoing research uncovering its multifaceted biological activities. Future studies should focus on elucidating its precise molecular targets and expanding its therapeutic potential across diverse disease models.